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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

An In-depth Technical Guide to Ethylene Glycol
Diacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethylene glycol diacetate, a

versatile diester with significant applications across various scientific and industrial domains.

This document collates essential information on its nomenclature, physicochemical properties,

synthesis, and analytical methodologies, presented in a clear and accessible format to support

research and development activities.

Nomenclature: Synonyms and Alternative Names
Ethylene glycol diacetate is known by a variety of names in scientific literature and

commerce. A comprehensive list of these synonyms and alternative identifiers is provided in

Table 1 to facilitate accurate identification and literature searches.

Table 1: Synonyms and Alternative Names for Ethylene Glycol Diacetate
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Identifier Type Name/Identifier Source

IUPAC Name 2-acetyloxyethyl acetate [1]

Common Synonyms 1,2-Diacetoxyethane [2][3][4]

Ethylene diacetate [2][3][4]

Glycol diacetate [2][3][4]

1,2-Ethanediol diacetate [1]

Ethanediol diacetate [1][5]

Ethylene diethanoate [1]

Ethylene acetate [1][5]

Ethylene glycol, diacetate [1]

ethane-1,2-diyl diacetate [1]

1,2-Ethanediol, 1,2-diacetate [1]

Trade/Other Names Aptex Donor H-plus [1]

EGDA [6]

CAS Registry Number 111-55-7 [2]

EC Number 203-881-1 [3]

RTECS Number KW4025000 [7]

Physicochemical Properties
A summary of the key physical and chemical properties of ethylene glycol diacetate is

presented in Table 2. These properties are crucial for its application as a solvent, in

formulations, and for safety considerations.

Table 2: Quantitative Physicochemical Data for Ethylene Glycol Diacetate
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Property Value Source

Molecular Formula C₆H₁₀O₄ [2]

Molecular Weight 146.14 g/mol [2]

Appearance Colorless liquid [1]

Odor Mild, pleasant, fruity [1][5]

Boiling Point 190-191 °C (374-375.8 °F) [2][5]

Melting Point -41.5 °C (-42.7 °F) [5]

Density 1.104 g/cm³ at 20 °C [5]

Flash Point 88 °C (191 °F) Closed Cup [5]

Solubility in Water 160 g/L at 20 °C [8]

Vapor Pressure 0.2 mmHg at 25 °C [2]

Vapor Density 5.04 (Air = 1) [8]

logP (Octanol-Water Partition

Coefficient)
0.10 - 0.38 (calculated) [1]

Autoignition Temperature 482 °C (900 °F) [5]

Experimental Protocols
Synthesis of Ethylene Glycol Diacetate
Ethylene glycol diacetate is commonly synthesized via the esterification of ethylene glycol

with acetic acid. Two established laboratory-scale methods are detailed below.

This is the most common method for synthesizing ethylene glycol diacetate.[9]

Reactants:

Ethylene Glycol (C₂H₆O₂)

Acetic Acid (CH₃COOH)
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Acid Catalyst (e.g., p-toluenesulfonic acid)[10]

Azeotropic Dehydrating Agent (e.g., n-butyl acetate)[10]

Procedure:

Charge a reaction flask with ethylene glycol and acetic acid. A molar ratio of acetic acid to

ethylene glycol of 2.2-3:1 is recommended.[10]

Add the acid catalyst (0.1-1% of the total reactant mass) and the azeotropic dehydrating

agent (10-20% of the total reactant mass).[10]

Heat the mixture to a reaction temperature of 100-160 °C under reflux.[10]

Continuously remove the water generated during the reaction via azeotropic distillation to

drive the equilibrium towards the product.

After the reaction is complete (as determined by the cessation of water formation or by

analytical monitoring), cool the mixture.

The crude product is then purified by distillation to separate the ethylene glycol diacetate
from unreacted starting materials and the catalyst.

An alternative method involves the reaction of ethylene dibromide with potassium acetate.[11]

Reactants:

Ethylene Dibromide

Glacial Acetic Acid

Potassium Acetate (freshly fused and finely pulverized)

Procedure:

In a 1-liter round-bottom flask fitted with a reflux condenser, combine 60 g of ethylene

dibromide, 20 g of glacial acetic acid, and 60 g of finely pulverized, freshly fused potassium

acetate.[11]
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Heat the mixture to boiling and maintain reflux for 2-3 hours.[11]

Distill the crude ethylene glycol diacetate from the reaction mixture.

To the distillate, add an additional 60 g of ethylene dibromide and 80 g of fused, finely

pulverized potassium acetate.[11]

Heat this new mixture to boiling and reflux for another 2-3 hours.[11]

Distill the crude product again and purify by fractional distillation. Collect the fraction boiling

between 180-190 °C.[11]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
Gas chromatography-mass spectrometry is a powerful technique for the identification and

quantification of ethylene glycol diacetate. While a specific, validated protocol for ethylene
glycol diacetate was not found in the immediate search, a general method can be outlined

based on standard procedures for analyzing glycols and their esters.[12][13]

Principle: The sample is injected into a gas chromatograph, where volatile components are

separated based on their boiling points and interactions with the stationary phase of the GC

column. The separated components then enter a mass spectrometer, which ionizes the

molecules and separates the ions based on their mass-to-charge ratio, providing a unique

mass spectrum for identification.

General Procedure:

Sample Preparation: Depending on the matrix, sample preparation may involve dilution in a

suitable solvent (e.g., hexane or dichloromethane), extraction, or deproteinization for

biological samples.[13] An internal standard should be added for accurate quantification.

GC Separation:

Injector: Split/splitless injector.
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Column: A capillary column with a suitable stationary phase, such as a wax-based column

(e.g., CP-WAX 52 CB) or a standard non-polar column (e.g., DB-5MS), is typically used.

[12][14]

Oven Program: A temperature gradient is programmed to ensure the separation of

ethylene glycol diacetate from other components in the sample.

MS Detection:

Ionization: Electron Impact (EI) ionization is commonly used.

Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer separates the ions.

Detection Mode: The analysis can be performed in full scan mode for qualitative

identification or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM)

mode for enhanced sensitivity and quantitative accuracy.[15]

Data Analysis: The retention time and the mass spectrum of the peak corresponding to

ethylene glycol diacetate are compared to those of a known standard for confirmation.

Quantification is achieved by comparing the peak area of the analyte to that of the internal

standard.

Visualizations
Synthesis Workflow: Direct Esterification
The following diagram illustrates the workflow for the synthesis of ethylene glycol diacetate
via direct esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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